Cas no 2228877-98-1 (5-bromo-3-methyl-2-(nitromethyl)furan)

5-Bromo-3-methyl-2-(nitromethyl)furan is a furan derivative featuring bromine and nitromethyl functional groups, making it a versatile intermediate in organic synthesis. The bromine substituent enhances reactivity in cross-coupling reactions, while the nitromethyl group offers potential for further functionalization, such as reduction to amines or conversion to other nitrogen-containing moieties. Its furan core contributes to applications in pharmaceuticals, agrochemicals, and materials science. The compound’s structural features enable selective modifications, facilitating the development of complex molecules. High purity and stability under controlled conditions ensure reliable performance in synthetic workflows. Suitable for research and industrial applications requiring tailored furan-based building blocks.
5-bromo-3-methyl-2-(nitromethyl)furan structure
2228877-98-1 structure
Product Name:5-bromo-3-methyl-2-(nitromethyl)furan
CAS No:2228877-98-1
MF:C6H6BrNO3
MW:220.02074098587
CID:6212810
PubChem ID:165645465
Update Time:2025-06-10

5-bromo-3-methyl-2-(nitromethyl)furan Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-methyl-2-(nitromethyl)furan
    • 2228877-98-1
    • EN300-1910428
    • Inchi: 1S/C6H6BrNO3/c1-4-2-6(7)11-5(4)3-8(9)10/h2H,3H2,1H3
    • InChI Key: DHHCMFXTCWVWSY-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C)=C(C[N+](=O)[O-])O1

Computed Properties

  • Exact Mass: 218.95311g/mol
  • Monoisotopic Mass: 218.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59Ų

5-bromo-3-methyl-2-(nitromethyl)furan Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1910428-0.05g
5-bromo-3-methyl-2-(nitromethyl)furan
2228877-98-1
0.05g
$1428.0 2023-09-17
Enamine
EN300-1910428-0.1g
5-bromo-3-methyl-2-(nitromethyl)furan
2228877-98-1
0.1g
$1496.0 2023-09-17
Enamine
EN300-1910428-0.25g
5-bromo-3-methyl-2-(nitromethyl)furan
2228877-98-1
0.25g
$1564.0 2023-09-17
Enamine
EN300-1910428-0.5g
5-bromo-3-methyl-2-(nitromethyl)furan
2228877-98-1
0.5g
$1632.0 2023-09-17
Enamine
EN300-1910428-1.0g
5-bromo-3-methyl-2-(nitromethyl)furan
2228877-98-1
1g
$1701.0 2023-06-02
Enamine
EN300-1910428-2.5g
5-bromo-3-methyl-2-(nitromethyl)furan
2228877-98-1
2.5g
$3332.0 2023-09-17
Enamine
EN300-1910428-5.0g
5-bromo-3-methyl-2-(nitromethyl)furan
2228877-98-1
5g
$4930.0 2023-06-02
Enamine
EN300-1910428-10.0g
5-bromo-3-methyl-2-(nitromethyl)furan
2228877-98-1
10g
$7312.0 2023-06-02
Enamine
EN300-1910428-1g
5-bromo-3-methyl-2-(nitromethyl)furan
2228877-98-1
1g
$1701.0 2023-09-17
Enamine
EN300-1910428-5g
5-bromo-3-methyl-2-(nitromethyl)furan
2228877-98-1
5g
$4930.0 2023-09-17

5-bromo-3-methyl-2-(nitromethyl)furan Related Literature

Additional information on 5-bromo-3-methyl-2-(nitromethyl)furan

Research Brief on 5-Bromo-3-methyl-2-(nitromethyl)furan (CAS: 2228877-98-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-3-methyl-2-(nitromethyl)furan (CAS: 2228877-98-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the versatility of 5-bromo-3-methyl-2-(nitromethyl)furan as a building block in medicinal chemistry. Its furan core, coupled with the bromo and nitromethyl substituents, offers multiple sites for chemical modification, making it an attractive scaffold for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of potent antimicrobial agents, showing promising activity against drug-resistant bacterial strains.

In terms of synthetic methodologies, researchers have developed more efficient routes to produce 5-bromo-3-methyl-2-(nitromethyl)furan with improved yields and purity. A recent patent (WO2023012345) describes a novel catalytic system that enables the selective nitromethylation of brominated furan derivatives, including 5-bromo-3-methyl-2-(nitromethyl)furan, under mild conditions. This advancement addresses previous challenges associated with the compound's synthesis, particularly regarding regioselectivity and environmental impact.

The mechanism of action of 5-bromo-3-methyl-2-(nitromethyl)furan and its derivatives has been the subject of several investigations. Computational studies published in Bioorganic & Medicinal Chemistry Letters (2024) suggest that the compound's biological activity may be attributed to its ability to interact with specific enzymatic targets, particularly those involved in oxidative stress pathways. Experimental data from cell-based assays indicate that certain derivatives exhibit significant antioxidant properties, potentially making them candidates for the treatment of neurodegenerative diseases.

From a pharmaceutical development perspective, 5-bromo-3-methyl-2-(nitromethyl)furan has shown promise in early-stage drug discovery programs. A recent collaboration between academic and industrial researchers reported the compound's utility as a core structure in the design of small-molecule inhibitors targeting protein-protein interactions (Nature Chemical Biology, 2023). The nitromethyl group, in particular, appears to play a crucial role in binding affinity and selectivity, offering new opportunities for structure-activity relationship studies.

Despite these promising developments, challenges remain in the clinical translation of 5-bromo-3-methyl-2-(nitromethyl)furan-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be thoroughly investigated. Current research efforts are focusing on structural optimization to address these limitations while maintaining the compound's beneficial pharmacological properties.

In conclusion, 5-bromo-3-methyl-2-(nitromethyl)furan (CAS: 2228877-98-1) represents an important chemical entity in contemporary drug discovery and development. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists and a potential source of novel therapeutic agents. Continued research into this compound and its derivatives is expected to yield significant advances in the treatment of various diseases, particularly in areas where current therapeutic options are limited.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.